![molecular formula C22H18N2O2S B2651198 (E)-4-acetyl-N-(3-ethylnaphtho[2,1-d]thiazol-2(3H)-ylidene)benzamide CAS No. 865545-44-4](/img/structure/B2651198.png)
(E)-4-acetyl-N-(3-ethylnaphtho[2,1-d]thiazol-2(3H)-ylidene)benzamide
Overview
Description
Molecular Structure Analysis
The molecular structure of thiazol-2-(3H)-ones involves a thiazole ring, which contains both sulfur and nitrogen atoms . The specific structure of “(E)-4-acetyl-N-(3-ethylnaphtho[2,1-d]thiazol-2(3H)-ylidene)benzamide” would likely involve additional functional groups attached to this core structure.
Scientific Research Applications
Anti-Inflammatory Properties
The compound has been studied for its anti-inflammatory properties . Compounds with similar structures have shown significant inhibition of COX-1 and COX-2 enzymes, which are key players in the inflammatory response .
Antioxidant Activity
Benzamide compounds, including those similar to the compound , have been studied for their antioxidant activity . They have shown effective total antioxidant, free radical scavenging, and metal chelating activity .
Antibacterial Activity
The compound has potential antibacterial activity. In vitro growth inhibitory activity against different bacteria has been observed in similar benzamide compounds .
Anticonvulsant Activity
Derivatives of the compound have been evaluated for their anticonvulsant activity . Some showed significant effects, with protective index values higher than those of phenobarbital and valproate .
Synthesis and Characterization
The compound is of interest in the field of synthetic chemistry. Its synthesis, characterization, and analysis have been studied .
Potential Drug Discovery
Benzamides, including the compound , have been widely used in medical, industrial, biological, and potential drug industries . They have potential applications in the treatment of various diseases, including cancer and hypercholesterolemia .
Industrial Applications
Amide compounds, including the compound , are broadly used in industrial sectors such as plastic, rubber industry, paper industry, and agriculture .
Biochemical Research
The compound can be used in in vivo biochemical tests, which can lead to researches in different fields of application .
Future Directions
The future directions for research on “(E)-4-acetyl-N-(3-ethylnaphtho[2,1-d]thiazol-2(3H)-ylidene)benzamide” and similar compounds could involve further exploration of their potential therapeutic effects, particularly in relation to respiratory diseases . Additionally, more research is needed to understand their synthesis, molecular structure, and physical and chemical properties.
properties
IUPAC Name |
4-acetyl-N-(3-ethylbenzo[g][1,3]benzothiazol-2-ylidene)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N2O2S/c1-3-24-19-13-12-16-6-4-5-7-18(16)20(19)27-22(24)23-21(26)17-10-8-15(9-11-17)14(2)25/h4-13H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSYZCIMROCTNNW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C3=CC=CC=C3C=C2)SC1=NC(=O)C4=CC=C(C=C4)C(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-4-acetyl-N-(3-ethylnaphtho[2,1-d]thiazol-2(3H)-ylidene)benzamide | |
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